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Compound of Interest

5-Amino-2-
Compound Name:

methoxybenzenesulfonic acid

cat. No.: B1585598

An In-Depth Technical Guide Application Note: Comprehensive Characterization of 5-Amino-2-
methoxybenzenesulfonic Acid

Introduction

5-Amino-2-methoxybenzenesulfonic acid (CAS No: 6470-17-3) is a crucial intermediate in
the synthesis of various dyes, pigments, and pharmacologically active compounds. Its purity
and structural integrity are paramount to ensuring the quality, safety, and efficacy of the final
products. This application note provides a comprehensive guide to the essential analytical
methods required for the robust characterization of this compound. We will delve into
chromatographic, spectroscopic, and thermal analysis techniques, offering both theoretical
explanations and detailed, field-proven protocols. The multi-faceted approach described herein
ensures a self-validating system for quality control and structural elucidation.

Physicochemical Properties

A foundational understanding of the material's basic properties is the first step in any analytical
workflow.
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Property Value Source(s)
5-amino-2-

IUPAC Name ) ] [1]
methoxybenzenesulfonic acid

CAS Number 6470-17-3 [2][3]

Molecular Formula C7H9aNO4S [1112][3]

Molecular Weight 203.22 g/mol [1]

Melting Point 314-318 °C [2]

Solid (e.g., White to light
Appearance [4]
yellow powder/crystal)

Chromatographic Analysis for Purity and
Quantification: HPLC

High-Performance Liquid Chromatography (HPLC) is the cornerstone for assessing the purity
of 5-Amino-2-methoxybenzenesulfonic acid and quantifying it in the presence of impurities.
A reversed-phase (RP) method is typically employed, separating compounds based on their
hydrophobicity.

Causality Behind Experimental Choices:

o Reversed-Phase C18 Column: The nonpolar stationary phase (C18) effectively retains the
aromatic benzene ring of the analyte, while the polar functional groups (amino, sulfonic acid,
methoxy) allow for fine-tuned elution with a polar mobile phase.

» Acidified Mobile Phase: The addition of an acid (like phosphoric or formic acid) to the mobile
phase is critical. It suppresses the ionization of the sulfonic acid group, leading to a more
consistent retention time and improved peak shape by minimizing tailing.

o UV Detection: The aromatic nature of the compound provides strong UV absorbance,
making a UV detector a simple and robust choice for detection and quantification.

Workflow for HPLC Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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